Cas no 1803946-34-0 (4-(Chloromethyl)-3-hydroxy-5-methyl-2-(trifluoromethoxy)pyridine)

• Product Name: 4-(Chloromethyl)-3-hydroxy-5-methyl-2-(trifluoromethoxy)pyridine
• CAS No: 1803946-34-0
• MF: C₈H₇ClF₃NO₂
• MW: 241.594891786575
• CID: 4832267
• Update Time: 2025-06-14

4-(Chloromethyl)-3-hydroxy-5-methyl-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-3-hydroxy-5-methyl-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H7ClF3NO2/c1-4-3-13-7(15-8(10,11)12)6(14)5(4)2-9/h3,14H,2H2,1H3
• InChI Key： SEKHEKJBVKANNF-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(=NC=C1C)OC(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• XLogP3: 2.8
• Topological Polar Surface Area: 42.4

Additional information on 4-(Chloromethyl)-3-hydroxy-5-methyl-2-(trifluoromethoxy)pyridine

Comprehensive Overview of 4-(Chloromethyl)-3-hydroxy-5-methyl-2-(trifluoromethoxy)pyridine (CAS No. 1803946-34-0)

4-(Chloromethyl)-3-hydroxy-5-methyl-2-(trifluoromethoxy)pyridine (CAS No. 1803946-34-0) is a specialized heterocyclic compound with significant potential in pharmaceutical and agrochemical research. This compound features a pyridine core substituted with a chloromethyl group, a hydroxy group, a methyl group, and a trifluoromethoxy moiety, making it a versatile intermediate for synthetic applications. Its unique structure has garnered attention in the development of novel bioactive molecules, particularly in the fields of medicinal chemistry and crop protection.

The growing interest in trifluoromethoxy-containing compounds stems from their enhanced metabolic stability and lipophilicity, which are critical properties in drug design. Researchers are increasingly exploring 4-(Chloromethyl)-3-hydroxy-5-methyl-2-(trifluoromethoxy)pyridine as a building block for small molecule inhibitors and agrochemical active ingredients. Its CAS No. 1803946-34-0 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research.

In the context of green chemistry and sustainable synthesis, this compound aligns with the demand for eco-friendly intermediates. The chloromethyl group offers a reactive site for further functionalization, enabling the creation of diverse derivatives. This adaptability is particularly valuable in the design of targeted therapies and precision agriculture solutions, addressing modern challenges like drug resistance and pest management.

Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are essential for characterizing 4-(Chloromethyl)-3-hydroxy-5-methyl-2-(trifluoromethoxy)pyridine. Its structural elucidation and purity assessment are critical for ensuring reproducibility in research. The compound’s synthetic routes and scaling-up processes are also topics of interest, as industries seek cost-effective production methods.

Beyond its chemical properties, CAS No. 1803946-34-0 is part of broader discussions on intellectual property and patent landscapes in the pharmaceutical sector. Its potential applications in central nervous system (CNS) drugs and anti-inflammatory agents have spurred patent filings, highlighting its commercial viability. Researchers often inquire about its toxicity profile and regulatory status, underscoring the need for comprehensive safety data.

The compound’s relevance extends to computational chemistry, where molecular docking studies predict its interactions with biological targets. This computational approach accelerates the discovery of lead compounds, reducing time and costs in drug development. As AI-driven drug discovery gains traction, 4-(Chloromethyl)-3-hydroxy-5-methyl-2-(trifluoromethoxy)pyridine serves as a test case for machine learning models predicting structure-activity relationships.

In summary, 4-(Chloromethyl)-3-hydroxy-5-methyl-2-(trifluoromethoxy)pyridine (CAS No. 1803946-34-0) is a multifaceted compound with broad applications in life sciences. Its synthetic versatility, bioactive potential, and alignment with sustainable chemistry principles make it a subject of ongoing research and innovation. As scientific inquiries evolve, this compound will likely remain a key player in advancing therapeutic and agrochemical breakthroughs.